Cas no 38272-92-3 (4,4'-[{2,2-Bis[(4-cyanophenyl)methyl]propane-1,3-diyl}bis(oxy)]dibenzonitrile)

4,4'-[{2,2-Bis[(4-cyanophenyl)methyl]propane-1,3-diyl}bis(oxy)]dibenzonitrile structure
38272-92-3 structure
Product Name:4,4'-[{2,2-Bis[(4-cyanophenyl)methyl]propane-1,3-diyl}bis(oxy)]dibenzonitrile
CAS No:38272-92-3
MF:C33H24N4O2
MW:508.569267272949
CID:2824990
PubChem ID:71447021
Update Time:2024-11-06

4,4'-[{2,2-Bis[(4-cyanophenyl)methyl]propane-1,3-diyl}bis(oxy)]dibenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4,4'-[{2,2-Bis[(4-cyanophenyl)methyl]propane-1,3-diyl}bis(oxy)]dibenzonitrile
    • YSCK0177
    • 38272-92-3
    • Benzonitrile, 4,4'-[2,2-bis[(4-cyanophenoxy)methyl]-1,3-propanediyl]bis-
    • DTXSID70855362
    • Benzonitrile, 4,4'-[[2,2-bis[(4-cyanophenoxy)methyl]-1,3-propanediyl]bis(oxy)]bis- (9CI)
    • Inchi: 1S/C33H24N4O2/c34-19-27-5-1-25(2-6-27)17-33(18-26-3-7-28(20-35)8-4-26,23-38-31-13-9-29(21-36)10-14-31)24-39-32-15-11-30(22-37)12-16-32/h1-16H,17-18,23-24H2
    • InChI Key: WDVQKZCZCRVAPX-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C#N)=CC=1)CC(COC1C=CC(C#N)=CC=1)(CC1C=CC(C#N)=CC=1)CC1C=CC(C#N)=CC=1

Computed Properties

  • Exact Mass: 508.18992602g/mol
  • Monoisotopic Mass: 508.18992602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 10
  • Complexity: 876
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.5
  • Topological Polar Surface Area: 114

4,4'-[{2,2-Bis[(4-cyanophenyl)methyl]propane-1,3-diyl}bis(oxy)]dibenzonitrile Pricemore >>

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